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Compound Comparison at a Glance

The table below summarizes the core chemical and structural differences between these two thioglycoside

detergents.

Heptyl 1-thiohexopyranoside (Heptyl Octyl Thioglucoside (n-Octyl-3-D-

Property . ) ) ]
Thioglucoside) thioglucopyranoside)

IUPAC Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6- Information missing from search
(hydroxymethyl)oxane-3,4,5-triol [1] results

Chemical C13H260s5S [1] [2] C14H280sS [3] [4]

Formula

Molecular 294.41 g/mol [1] [2] 308.43 g/mol [3]

Weight

CAS Registry
Number

Alkyl Chain
Length

85618-20-8 [5]

7-carbon (Heptyl) [5]

85618-21-9 [3] [4]

8-carbon (Octyl) [3]
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Heptyl 1-thiohexopyranoside (Heptyl

Property

Thioglucoside)

Direct Parent

Thioglycosides [1]

Octyl Thioglucoside (n-Octyl-3-D-
thioglucopyranoside)

Information missing from search
results

Performance and Practical Considerations

The difference in alkyl chain length, though seemingly small, has a significant impact on their behavior in

solutions, which is critical for experimental success.

Characteristic

Heptyl 1-thiohexopyranoside

Octyl Thioglucoside

Critical Micelle
Concentration (CMC)

Micelle Size

Ease of Removal

Protein Solubilization

Strength

Risk of Protein
Denaturation

Key Application

Higher (estimated ~90-100 mM,
based on general trend)

Smaller micelles (inferred)

Easier to remove via dialysis or
dilution due to higher CMC

Milder, potentially less disruptive to
protein function

Generally lower, helps maintain
protein activity

Stabilizing sensitive proteins [1]

Experimental Selection Guide

Lower (23-25 mM) [3]

Larger micelles (inferred)

Harder to remove, requiring more
extensive dialysis [3]

Stronger, better for solubilizing
challenging membrane proteins [3]

Higher, due to stronger solubilizing
power [3]

Isolating membrane proteins without
inactivation [3] [4]

To help you choose the right detergent for your experiment, consider the following workflow:
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Selecting a Thioglucoside Detergent

:

Is the target protein
sensitive or easily denatured?

No

Is the membrane protein
particularly difficult to solubilize?

Yes No Yes

Is easy removal via dialysis

Choose Octyl Thioglucoside 2 critical factor?

No Yes

Re-evaluate protein requirements

Choose Heptyl 1-Thiohexopyranoside

or test both empirically

Click to download full resolution via product page

Key Experimental Protocols

While detailed protocols were scarce in the search results, here are the general principles for their use based

on common laboratory practice:

e Solubilization of Membrane Proteins: Typically, a detergent solution is mixed with the membrane
preparation at a concentration 1-2% (wl/v), which is well above its CMC to ensure efficient
solubilization. The mixture is incubated on ice for 30 minutes to several hours, followed by
ultracentrifugation to pellet insoluble material [3].

¢ Removal/Exchange via Dialysis: To remove or exchange the detergent, the solution is dialyzed
against a large volume of detergent-free buffer. Due to its higher CMC, heptyl thioglucoside is
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removed much more rapidly and completely than octyl thioglucoside, which requires more prolonged
dialysis [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.dojindo.com/products/O003/
https://www.smolecule.com/products/s591824?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB04450
https://bioinformatics.rcsb.org/ligand/HTG
https://www.dojindo.com/products/O003/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6263786.htm
https://meshb.nlm.nih.gov/record/ui?ui=C046542
https://www.smolecule.com/products/b591824#heptyl-1-thiohexopyranoside-vs-octyl-thioglucoside
https://www.smolecule.com/products/b591824#heptyl-1-thiohexopyranoside-vs-octyl-thioglucoside
https://www.smolecule.com/products/b591824#heptyl-1-thiohexopyranoside-vs-octyl-thioglucoside
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s591824?utm_src=pdf-bulk
https://www.smolecule.com/products/s591824?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s591824?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

